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Compound of Interest

Compound Name: AS2553627

cat. No.: B605612

AS2553627 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and handling of AS2553627, a
potent phosphoinositide 3-kinase (P13K) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is AS2553627 and what is its mechanism of action?

AS2553627 is a small molecule inhibitor of phosphoinositide 3-kinases (PI3Ks). The
PI3K/AKT/mTOR pathway is a crucial intracellular signaling cascade that regulates a wide
range of cellular processes, including cell growth, proliferation, survival, and metabolism.[1][2]
In many types of cancer, this pathway is overactivated, contributing to tumor development and
progression. AS2553627 exerts its effects by blocking the activity of PI3K, thereby inhibiting the
downstream signaling of AKT and mTOR.

Below is a diagram illustrating the PIBK/AKT/mTOR signaling pathway and the point of
inhibition by AS2553627.
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Precipitation Observed
in Aqueous Solution

Reduce DMSO concentration by

using a more concentrated stock
or serial dilutions.

Lower the final concentration of AS2553627.

Consider using a formulation with
solubilizing agents (e.g., Tween, Pluronic).
Consult literature for compatibility.

Add stock solution to medium while vortexing
or pipette mix immediately.

Problem Resolved

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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